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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tridecane (n-tridecane) is a straight-chain alkane with the chemical formula C13H28. It is a

colorless, oily liquid with a faint hydrocarbon odor and is a component of the volatile oils of

various plants.[1] While not as commonly utilized as shorter-chain alkanes, tridecane finds

applications in organic synthesis, as a solvent, a distillation chaser, and in the manufacturing of

paraffin products.[2][3] In the context of research and drug development, understanding the

precise chemical and physical properties of tridecane is crucial for its use as a reference

standard, a non-polar solvent in extraction and purification processes, and as a component in

formulation studies. This guide provides a comprehensive overview of the core chemical and

physical properties of tridecane, supported by detailed experimental protocols for their

determination.

Chemical and Physical Properties of Tridecane
The following tables summarize the key quantitative data for the chemical and physical

properties of n-tridecane.
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General Properties

Chemical Formula C13H28[4]

Molecular Weight 184.36 g/mol [1]

CAS Number 629-50-5[4]

Appearance Colorless liquid[1]

Odor Hydrocarbon-like[1]

Physical Properties

Melting Point -5.5 to -4 °C[2][5]

Boiling Point 234 to 236 °C[2][5]

Density 0.756 g/mL at 25 °C[6]

Vapor Pressure 1 mm Hg at 59.4 °C[6]

Flash Point 79 to 102 °C (closed cup)[7][8]

Autoignition Temperature 202 °C[7]

Solubility in Water
Practically insoluble; ~0.0047 mg/L at 25 °C[1]

[2]

Viscosity 1.724 mPa·s at 25 °C[1]

Refractive Index (n20/D) 1.425[2][6]

Surface Tension 25.55 mN/m at 25 °C[1]

Heat of Vaporization 66.68 kJ/mol at 25 °C[1]

Experimental Protocols
The accurate determination of the physical properties of tridecane is essential for its

application in a research setting. The following are detailed methodologies for key experiments,

based on standardized protocols.
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Determination of Boiling Point (Capillary Method)
This method is suitable for small sample volumes and provides an accurate boiling point

determination.

Apparatus:

Thiele tube

Thermometer (-10 to 250 °C)

Capillary tubes (sealed at one end)

Small test tube

Rubber band or wire for attachment

Heating source (Bunsen burner or heating mantle)

High-boiling point mineral oil

Procedure:

A small amount of the tridecane sample (approximately 0.5 mL) is placed into the small test

tube.

A capillary tube, sealed at one end, is inverted and placed into the tridecane sample in the

test tube.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample

is level with the thermometer bulb.

The assembly is clamped inside a Thiele tube containing mineral oil, ensuring the oil level is

above the side arm to allow for proper convection.

The Thiele tube is gently heated at the side arm. As the temperature rises, a stream of

bubbles will emerge from the open end of the capillary tube.

Heating is continued until a steady and rapid stream of bubbles is observed.
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The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases, and the liquid is

just beginning to be drawn back into the capillary tube.[9][10][11]

Determination of Density (Digital Density Meter) - ASTM
D4052
This method provides a precise and rapid determination of the density of liquid hydrocarbons.

Apparatus:

Digital density meter with an oscillating U-tube

Thermostatically controlled bath or Peltier element for temperature control

Syringes for sample injection

Procedure:

The digital density meter is calibrated using dry air and distilled water at the desired

measurement temperature (e.g., 25 °C).

The tridecane sample is drawn into a clean, dry syringe, ensuring no air bubbles are

present.

The sample is injected into the oscillating U-tube of the density meter.

The instrument measures the oscillation period of the U-tube filled with the sample. This

period is directly related to the density of the liquid.

The density reading is recorded once the temperature and the reading have stabilized.[2][12]

Determination of Flash Point (Pensky-Martens Closed
Cup Tester) - ASTM D93
This method is used to determine the lowest temperature at which the vapors of a liquid will

ignite.
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Apparatus:

Pensky-Martens closed-cup tester (manual or automated)

Thermometer

Ignition source (gas flame or electric igniter)

Procedure:

The sample cup of the Pensky-Martens tester is filled with tridecane to the specified level.

The lid, which contains a stirrer, thermometer, and ignition source port, is securely placed on

the cup.

The sample is heated at a slow, constant rate while being continuously stirred.

At regular temperature intervals, the stirring is stopped, and the ignition source is dipped into

the vapor space above the liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite with a brief flash.[13][14][15]

Determination of Viscosity (Capillary Viscometer)
This method measures the resistance of a fluid to flow under gravity.

Apparatus:

Ubbelohde or similar capillary viscometer

Constant temperature water bath

Stopwatch

Procedure:

The capillary viscometer is cleaned and dried thoroughly.
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A specific volume of tridecane is introduced into the viscometer.

The viscometer is placed in a constant temperature bath until the sample reaches thermal

equilibrium.

The sample is drawn up through the capillary to a point above the upper timing mark.

The time taken for the liquid to flow between the upper and lower timing marks is measured

using a stopwatch.

The kinematic viscosity is calculated by multiplying the flow time by the calibration constant

of the viscometer. The dynamic viscosity is then calculated by multiplying the kinematic

viscosity by the density of tridecane at the same temperature.[16][17]

Visualizations
The following diagrams illustrate key experimental workflows.

Apparatus Setup Measurement

Sample in Test Tube Inverted Capillary Tubeinsert Attach to Thermometercombine Place in Thiele Tubeimmerse Heat Thiele TubeStart Heating Observe Bubble Stream Cool Apparatussteady stream achieved Record Temperature at Liquid Entry Final ResultBoiling Point
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Caption: Workflow for Boiling Point Determination using the Capillary Method.
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Caption: Workflow for Density Measurement using a Digital Density Meter.

Conclusion
This technical guide has provided a detailed summary of the essential chemical and physical

properties of tridecane, presented in a clear and accessible format for researchers, scientists,

and professionals in drug development. The inclusion of standardized experimental protocols

offers a practical resource for the accurate and reproducible measurement of these properties

in a laboratory setting. The provided workflows further clarify the logical steps involved in these

determinations. A thorough understanding of these fundamental characteristics is

indispensable for the effective and safe utilization of tridecane in scientific research and

industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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